2-Amino-3,3,3-trifluoropropan-1-ol
Overview
Description
“2-Amino-3,3,3-trifluoropropan-1-ol” is a chemical compound with the linear formula C3H7ClF3NO . It is also known as “(2R)-2-Amino-3,3,3-trifluoropropan-1-ol hydrochloride” and has a molecular weight of 165.54 .
Molecular Structure Analysis
The InChI code for “2-Amino-3,3,3-trifluoropropan-1-ol” is 1S/C3H6F3NO.ClH/c4-3(5,6)2(7)1-8;/h2,8H,1,7H2;1H/t2-;/m1./s1 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.
Physical And Chemical Properties Analysis
The compound “(2R)-2-Amino-3,3,3-trifluoropropan-1-ol hydrochloride” has a molecular weight of 165.54 . It is a powder and should be stored at room temperature . Another related compound, “3,3,3-Trifluoro-1-propanol”, has a boiling point of 100°C and a density of 1.294 g/cm3 .
Scientific Research Applications
Use in Pharmaceutical Field
This compound also finds use in the pharmaceutical field . It could be used in the synthesis of various pharmaceutical compounds, although the specific drugs or treatments are not mentioned in the sources.
Use in Dyestuff Field
In the dyestuff field, 2-Amino-3,3,3-trifluoropropan-1-ol is used as an organic intermediate . The specific dyes or pigments that use this compound in their synthesis are not detailed in the sources.
Use in Synthesis of Hydrochloride Salts
The compound can be used in the synthesis of hydrochloride salts . For example, it can be used to synthesize “(2R)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride” and “(S)-2-Amino-3,3,3-trifluoropropan-1-ol hydrochloride”. These hydrochloride salts have various applications in different fields, although the specific applications are not detailed in the sources.
Use in Synthesis of Acetate Derivatives
“2-Amino-3,3,3-trifluoropropan-1-ol” can also be used in the synthesis of acetate derivatives . For example, it can be used to synthesize “1,1,1-trifluoropropan-2-yl 2- (4-hydroxy-3-methoxyphenyl)acetate” and “1,1,1-trifluoropropan-2-yl 2- (3-ethoxy-4-hydroxyphenyl)acetate”. These acetate derivatives have various applications in different fields, although the specific applications are not detailed in the sources.
Use in Synthesis of Hydrochloride Salts
“2-Amino-3,3,3-trifluoropropan-1-ol” can be used in the synthesis of hydrochloride salts . For example, it can be used to synthesize “(2R)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride” and “(S)-2-Amino-3,3,3-trifluoropropan-1-ol hydrochloride”. These hydrochloride salts have various applications in different fields, although the specific applications are not detailed in the sources .
Use in Synthesis of Acetate Derivatives
“2-Amino-3,3,3-trifluoropropan-1-ol” can also be used in the synthesis of acetate derivatives . For example, it can be used to synthesize “1,1,1-trifluoropropan-2-yl 2- (4-hydroxy-3-methoxyphenyl)acetate” and “1,1,1-trifluoropropan-2-yl 2- (3-ethoxy-4-hydroxyphenyl)acetate”. These acetate derivatives have various applications in different fields, although the specific applications are not detailed in the sources .
Safety And Hazards
The compound “(2R)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride” has hazard statements H315, H319, H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
2-amino-3,3,3-trifluoropropan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6F3NO/c4-3(5,6)2(7)1-8/h2,8H,1,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGTSVIYDHWMNGL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(F)(F)F)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3,3,3-trifluoropropan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
